benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone
Overview
Description
Benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound is known for its ability to inhibit the activity of certain enzymes, which makes it a promising candidate for the development of new drugs. In
Scientific Research Applications
Benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are implicated in the development of Alzheimer's disease. Benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone has also been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone involves the inhibition of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This inhibition leads to an increase in the levels of acetylcholine in the brain, which is known to improve cognitive function. Benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone has also been shown to inhibit the activity of certain proteins involved in inflammation and cancer, leading to its potential applications in these fields.
Biochemical and Physiological Effects:
Benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone has been shown to have a number of biochemical and physiological effects. This compound has been shown to improve cognitive function in animal models of Alzheimer's disease, by increasing the levels of acetylcholine in the brain. Benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone has also been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.
Advantages and Limitations for Lab Experiments
Benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it accessible for researchers. However, one limitation is that it has a relatively short half-life, which can make it difficult to study in vivo.
Future Directions
There are a number of future directions for the study of benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone. One direction is to further explore its potential applications in the field of Alzheimer's disease, by studying its effects on cognitive function in human clinical trials. Another direction is to explore its potential applications in the field of cancer, by studying its effects on tumor growth and metastasis. Additionally, there is a need to further explore the mechanism of action of benzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone, in order to better understand its potential applications in the field of medicinal chemistry.
properties
IUPAC Name |
2-[(2E)-2-benzylidenehydrazinyl]-3H-quinazolin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O/c20-14-12-8-4-5-9-13(12)17-15(18-14)19-16-10-11-6-2-1-3-7-11/h1-10H,(H2,17,18,19,20)/b16-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDXHDAKGBGQKFC-MHWRWJLKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=NNC2=NC3=CC=CC=C3C(=O)N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=N/NC2=NC3=CC=CC=C3C(=O)N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(dimethylamino)benzaldehyde [5-(2,5-dichlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone](/img/structure/B3724845.png)
![4-chlorobenzaldehyde [5-(4-bromobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone](/img/structure/B3724860.png)
![2-furaldehyde [5-(3,4-dichlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone](/img/structure/B3724862.png)
![5-(4-methylphenyl)-2-furaldehyde {4-oxo-5-[3-(trifluoromethyl)benzyl]-1,3-thiazolidin-2-ylidene}hydrazone](/img/structure/B3724870.png)
![5-(4-methoxybenzyl)-1,3-thiazolidine-2,4-dione 2-{[1-(4-chlorophenyl)ethylidene]hydrazone}](/img/structure/B3724882.png)
![N-{[(2-chlorophenyl)amino][(4,6-dimethyl-2-pyrimidinyl)amino]methylene}acetamide](/img/structure/B3724896.png)
![5-{3-[(2,4-dichlorobenzyl)oxy]-4-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one](/img/structure/B3724897.png)
![4-[(2,4-dichlorobenzyl)oxy]-3-methoxybenzaldehyde (4-oxo-3,4-dihydro-2-quinazolinyl)hydrazone](/img/structure/B3724900.png)
![4-[2-hydroxy-3-(4-morpholinyl)propoxy]-N'-[1-(4-hydroxyphenyl)ethylidene]benzohydrazide](/img/structure/B3724904.png)
![2-({[4-(2-methoxyphenyl)-1-piperazinyl]imino}methyl)phenol](/img/structure/B3724948.png)